N-(4-Amino-2-methylphenyl)-2-(2-ethoxyethoxy)-benzamide
Overview
Description
N-(4-Amino-2-methylphenyl)-2-(2-ethoxyethoxy)-benzamide (NEMEBE) is an amide compound that has been used in a variety of scientific research applications. It was first synthesized in the early 2000s and has since been studied extensively for its biochemical and physiological effects. NEMEBE has a wide range of applications and has been used in various research fields, including biochemistry, pharmacology, and cell biology. In
Scientific Research Applications
Histone Deacetylase Inhibition
N-(4-Amino-2-methylphenyl)-2-(2-ethoxyethoxy)-benzamide has been investigated for its role in inhibiting histone deacetylases (HDACs). It has shown potential in blocking cancer cell proliferation and inducing apoptosis, mainly by influencing the acetylation of histones and expression of specific proteins like p21 (Zhou et al., 2008).
Antioxidant Activity
This compound has been studied for its antioxidant properties. Amino-substituted benzamide derivatives, which include N-(4-Amino-2-methylphenyl)-2-(2-ethoxyethoxy)-benzamide, have shown significant antioxidant activities, particularly in scavenging free radicals. This has been determined through various electrochemical studies (Jovanović et al., 2020).
Structural Analysis and Molecular Properties
The structure and molecular properties of N-(4-Amino-2-methylphenyl)-2-(2-ethoxyethoxy)-benzamide have been extensively studied. Techniques like X-ray diffraction, IR spectroscopy, and quantum chemical computations have been employed to analyze its molecular geometry, electronic properties, and chemical reactivity (Demir et al., 2015).
Synthesis and Characterization
Various synthesis methods have been developed for similar compounds, focusing on their potential as pharmacological agents. For instance, methods have been developed for synthesizing orally active antagonists using similar benzamide derivatives, highlighting the compound's relevance in medicinal chemistry (Ikemoto et al., 2005).
Anticancer Activity
N-(4-Amino-2-methylphenyl)-2-(2-ethoxyethoxy)-benzamide, along with its derivatives, has been evaluated for anticancer activity. Some derivatives have shown promising results against various cancer cell lines, indicating the potential of this compound in cancer therapy (Ravinaik et al., 2021).
properties
IUPAC Name |
N-(4-amino-2-methylphenyl)-2-(2-ethoxyethoxy)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O3/c1-3-22-10-11-23-17-7-5-4-6-15(17)18(21)20-16-9-8-14(19)12-13(16)2/h4-9,12H,3,10-11,19H2,1-2H3,(H,20,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RDLJSBWVJTZQJS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCOC1=CC=CC=C1C(=O)NC2=C(C=C(C=C2)N)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-Amino-2-methylphenyl)-2-(2-ethoxyethoxy)-benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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